8-(furan-2-ylmethyl)-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(furan-2-ylmethyl)-4,7-dimethyl-2-[(2-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H21N5O3/c1-14-7-4-5-8-16(14)12-27-20(28)18-19(24(3)22(27)29)23-21-25(15(2)11-26(18)21)13-17-9-6-10-30-17/h4-11H,12-13H2,1-3H3
• InChI Key: QXXZLTYSYWGWJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=O)C3=C(N=C4N3C=C(N4CC5=CC=CO5)C)N(C2=O)C
• Molecular Formula: C22H21N5O3
• Molecular Weight: 403.4 g/mol

Description

The compound “8-(furan-2-ylmethyl)-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” is a complex organic molecule that contains several functional groups including a furan ring, a benzyl group, and an imidazo[2,1-f]purine-2,4(3H,8H)-dione moiety.

Synthesis Analysis

While the exact synthesis of this compound is not available, similar compounds have been synthesized using microwave-assisted conditions. The reactions were carried out in a microwave reactor in the presence of effective coupling reagents.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan ring, a five-membered aromatic ring, would contribute to the overall stability of the molecule.

Scientific Research Applications

Pharmaceutical Development

. The subject compound, with its furan moiety, could be explored for its potential as a therapeutic agent. Its structural complexity suggests it may interact with various biological targets, potentially leading to the development of new medications for diseases where modulation of purine-related pathways is beneficial.

Material Science

. Research into the use of this compound in the creation of new materials, such as bioplastics or bioadhesives, could contribute to the development of green materials with improved properties.

Agrochemical Research

. The compound could be studied for its use in the development of new pesticides or herbicides, offering potentially novel modes of action against pests and weeds.

Catalysis

. This compound could be investigated for its role as a catalyst in chemical reactions, possibly leading to more efficient and eco-friendly synthetic routes for various chemicals.

Future Directions

The future directions for research on this compound could include further investigation into its potential as an anticancer agent, as well as exploration of its other potential biological activities. Further studies could also investigate the synthesis of this compound and similar compounds under different conditions.